7α,17α-Dimethyl-5β-androstane-3α,17β-diol
Description
Analytical reference standard for Bolasterone metabolite
Scientific Research Applications
Metabolic Pathways and Transformations
7α,17α-Dimethyl-5β-androstane-3α,17β-diol has been a subject of study for its metabolic pathways and transformations. Research has shown that various metabolites are formed from this compound in biological systems. For instance, studies have identified its metabolism in the liver, revealing the formation of different hydroxylated metabolites, which highlights the compound's interaction with various enzymes and its potential biotransformation in the body (Segaloff, Carriere, & Gabbard, 1979).
Synthesis and Chemical Properties
Scientific research also delves into the synthesis and chemical properties of 7α,17α-Dimethyl-5β-androstane-3α,17β-diol and its derivatives. Studies have been conducted on the synthesis of related compounds and their properties, which are crucial for understanding their potential applications in different fields of science and medicine (Beloeil, Esnault, Fétizon, & Henry, 1980).
NMR Spectroscopy and Chromatography
Research involving 7α,17α-Dimethyl-5β-androstane-3α,17β-diol has used techniques like proton magnetic resonance (NMR) spectroscopy and chromatography for structural elucidation and analysis. These studies provide detailed insights into the compound's structure and its variants, essential for further scientific exploration (Templeton & Jackson, 1983).
properties
Product Name |
7α,17α-Dimethyl-5β-androstane-3α,17β-diol |
|---|---|
Molecular Formula |
C21H36O2 |
Molecular Weight |
320.51 |
Origin of Product |
United States |
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